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Compound of Interest

Compound Name: Cresyl Violet perchlorate

Cat. No.: B1663448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cresyl Violet, a staple in histology and neuroscience, is a basic aniline dye renowned for its

utility in Nissl staining. This technique selectively visualizes the Nissl substance—a granular

material rich in ribosomal RNA found in the cytoplasm of neurons. This allows for the clear

demarcation of neuronal cell bodies, aiding in the study of cytoarchitecture, neuronal injury, and

neurodegenerative diseases. While the chromophore, the Cresyl Violet cation, is consistent,

the associated anion can vary, with the acetate and perchlorate salts being the most common.

This technical guide provides a detailed comparison of Cresyl Violet acetate and Cresyl Violet
perchlorate, outlining their distinct properties, primary applications, and detailed experimental

protocols to assist researchers in selecting the optimal formulation for their specific needs.

Core Chemical and Physical Properties
A fundamental understanding of the chemical and physical properties of each salt is crucial for

their effective application in staining protocols. The choice of anion influences solubility,

stability, and optimal staining conditions.
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Property Cresyl Violet Acetate Cresyl Violet Perchlorate

Synonyms
Cresyl Fast Violet, Cresyl Echt

Violet Acetate
Oxazine 9, Cresyl Violet 670

CAS Number 10510-54-0 41830-80-2

Molecular Formula C₁₈H₁₅N₃O₃ C₁₆H₁₂ClN₃O₅

Molecular Weight 321.33 g/mol 361.74 g/mol

Appearance
Dark green to black crystalline

powder
Green crystals

Solubility in Water Soluble Insoluble

Solubility in Ethanol Soluble Soluble

Primary Application Bright-field Nissl Staining
Laser Dye, Fluorescent

Staining

Staining Mechanism: The Basis of Neuronal
Visualization
The staining mechanism for both salts is fundamentally the same and relies on the electrostatic

interaction between the cationic Cresyl Violet dye and anionic components within the cell. The

Nissl substance, composed of rough endoplasmic reticulum and free ribosomes, is rich in

negatively charged phosphate groups from ribosomal RNA (rRNA). The positively charged

Cresyl Violet cation binds to these anionic sites, resulting in a distinct violet to purple coloration

of the neuronal cytoplasm. This selective binding allows for high-contrast imaging of neuronal

cell bodies against a relatively unstained neuropil.[1][2][3]
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Caption: Staining mechanism of Cresyl Violet.
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Cresyl Violet Acetate: The Gold Standard for Bright-
field Nissl Staining
Cresyl Violet acetate is the most widely used form for traditional bright-field microscopy of Nissl

substance. Its solubility in aqueous and alcoholic solutions makes it straightforward to prepare

stable staining solutions.

Experimental Protocol: Nissl Staining with Cresyl Violet
Acetate (for Paraffin-Embedded Sections)
This protocol is a standard method for staining formalin-fixed, paraffin-embedded tissue

sections.

Reagents:

Cresyl Violet Acetate Staining Solution (0.1% to 1% in distilled water with 0.25% glacial

acetic acid)

Xylene

Graded ethanols (100%, 95%, 70%)

Distilled water

Differentiating solution (e.g., 95% ethanol, or 95% ethanol with a few drops of glacial acetic

acid)

Resinous mounting medium

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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